2-Methyl-4-dodecylbenzyltrimethylammonium
Overview
Description
2-Methyl-4-dodecylbenzyltrimethylammonium is a quaternary ammonium compound with the molecular formula C₂₃H₄₂N. It is known for its surfactant properties and is commonly used in various industrial and research applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methyl-4-dodecylbenzyltrimethylammonium typically involves the alkylation of 2-methyl-4-dodecylbenzylamine with trimethylamine. The reaction is carried out under controlled conditions to ensure the formation of the quaternary ammonium compound.
Industrial Production Methods
In industrial settings, the production of this compound is scaled up using continuous flow reactors. This method allows for the efficient and consistent production of the compound, ensuring high purity and yield.
Chemical Reactions Analysis
Types of Reactions
2-Methyl-4-dodecylbenzyltrimethylammonium undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can undergo nucleophilic substitution reactions, where the trimethylammonium group is replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride are used.
Substitution: Nucleophiles like halides and hydroxides are commonly used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.
Scientific Research Applications
2-Methyl-4-dodecylbenzyltrimethylammonium is widely used in scientific research due to its surfactant properties. Some of its applications include:
Chemistry: Used as a phase transfer catalyst in organic synthesis.
Biology: Employed in cell lysis and membrane protein extraction.
Medicine: Investigated for its antimicrobial properties and potential use in drug delivery systems.
Industry: Utilized in the formulation of detergents, disinfectants, and emulsifiers.
Mechanism of Action
The mechanism of action of 2-Methyl-4-dodecylbenzyltrimethylammonium involves its interaction with cell membranes. The compound disrupts the lipid bilayer, leading to cell lysis. This property is particularly useful in antimicrobial applications, where it targets bacterial cell membranes.
Comparison with Similar Compounds
Similar Compounds
Benzalkonium chloride: Another quaternary ammonium compound with similar surfactant properties.
Cetyltrimethylammonium bromide: Known for its use in DNA extraction and as a surfactant.
Dodecyltrimethylammonium chloride: Commonly used in industrial applications as a surfactant.
Uniqueness
2-Methyl-4-dodecylbenzyltrimethylammonium is unique due to its specific alkyl chain length and methyl substitution, which confer distinct surfactant properties and enhance its effectiveness in various applications.
Properties
CAS No. |
1187787-57-0 |
|---|---|
Molecular Formula |
C23H42N+ |
Molecular Weight |
332.6 g/mol |
IUPAC Name |
(4-dodecyl-2-methylphenyl)methyl-trimethylazanium |
InChI |
InChI=1S/C23H42N/c1-6-7-8-9-10-11-12-13-14-15-16-22-17-18-23(21(2)19-22)20-24(3,4)5/h17-19H,6-16,20H2,1-5H3/q+1 |
InChI Key |
XIIJNYFARQEMEZ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCC1=CC(=C(C=C1)C[N+](C)(C)C)C |
Origin of Product |
United States |
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